Cas no 35620-72-5 (2-(phenylsulfanyl)pyridine-3-carboxylic acid)

• Product Name: 2-(phenylsulfanyl)pyridine-3-carboxylic acid
• CAS No: 35620-72-5
• MF: C₁₂H₉NO₂S
• MW: 231.270361661911
• MDL: MFCD00052110
• CID: 318545
• PubChem ID: 725029
• Update Time: 2025-11-02

2-(phenylsulfanyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-(phenylthio)-
• 2-(PHENYLTHIO)NICOTINIC ACID
• 2-Phenylmercapto-nicotinsaeure
• 2-phenylsulfanyl-nicotinic acid
• 2-Phenylthionicotinsaeure
• BUTTPARK 9712-66
• RARECHEM AL BO 0558
• 2-(phenylsulfanyl)pyridine-3-carboxylic acid
• AI-204/31703006
• CS-0156052
• HMS2547P07
• CHEMBL1561090
• FT-0608908
• 2-(phenylthio)-3-pyridinecarboxylic acid
• SY106719
• TS-03291
• J-506530
• cid_725029
• D95089
• BDBM72322
• 2-(phenylthio)nicotinic acid, AldrichCPR
• AB00557342-02
• 35620-72-5
• SMR000241793
• SCHEMBL2295833
• 2-phenylsulfanylpyridine-3-carboxylic acid
• Maybridge1_001786
• 2-(phenylsulfanyl)nicotinic acid
• EN300-11914
• CCG-235057
• 3-Pyridinecarboxylic acid, 2-(phenylthio)-
• MLS000416837
• AKOS000215421
• MFCD00052110
• CHEBI:195067
• HMS546J04
• 2-phenylsulanylpyridine-3-carboxylic acid
• Z57050118
• Oprea1_517316
• DB-019533

• MDL： MFCD00052110
• Inchi： 1S/C12H9NO2S/c14-12(15)10-7-4-8-13-11(10)16-9-5-2-1-3-6-9/h1-8H,(H,14,15)
• InChI Key： MGIDOIDQQMOYTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 231.03500
• Monoisotopic Mass: 231.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.37
• Melting Point: 165 °C
• Boiling Point: 407.4°Cat760mmHg
• Flash Point: 200.2°C
• PSA: 75.49000
• LogP: 2.93100

2-(phenylsulfanyl)pyridine-3-carboxylic acid Security Information

• Hazard Category Code： 22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(phenylsulfanyl)pyridine-3-carboxylic acid

Comprehensive Guide to 2-(Phenylsulfanyl)pyridine-3-carboxylic Acid (CAS No. 35620-72-5): Properties, Applications, and Market Insights

2-(Phenylsulfanyl)pyridine-3-carboxylic acid (CAS No. 35620-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing pyridine derivative is characterized by its unique molecular structure, combining a phenylsulfanyl group with a pyridine-3-carboxylic acid moiety. The compound's CAS number 35620-72-5 serves as its unique identifier in chemical databases, facilitating precise identification in research and industrial applications.

The growing interest in 2-(phenylsulfanyl)pyridine derivatives stems from their versatile chemical properties and potential biological activities. Researchers are particularly interested in how the sulfur-containing pyridine structure influences molecular interactions in various systems. This compound has become a subject of study in drug discovery programs, especially in the development of novel enzyme inhibitors and receptor modulators. Its carboxylic acid functional group provides an excellent handle for further chemical modifications, making it a valuable building block in medicinal chemistry.

From a synthetic chemistry perspective, 35620-72-5 represents an interesting case study in heterocyclic compound formation. The presence of both nitrogen (in the pyridine ring) and sulfur (in the phenylsulfanyl group) creates multiple sites for potential reactivity. This characteristic has led to investigations into its use as a ligand in coordination chemistry and as a precursor for more complex molecular architectures. The compound's solubility profile—typically soluble in organic solvents like DMSO and methanol while having limited water solubility—makes it particularly useful in certain synthetic applications.

In the pharmaceutical sector, derivatives of 2-(phenylsulfanyl)pyridine-3-carboxylic acid are being explored for their potential therapeutic applications. Recent studies have examined its role as a scaffold for developing compounds with anti-inflammatory or antimicrobial properties. The pyridine-sulfur pharmacophore is known to interact with various biological targets, and researchers are actively mapping structure-activity relationships for this chemical class. These investigations align with current trends in personalized medicine and targeted drug development.

The agrochemical industry has also shown interest in CAS 35620-72-5 and related compounds. The unique combination of the pyridine ring and sulfur linkage offers possibilities for developing new crop protection agents. Some studies suggest that such structures may interfere with specific metabolic pathways in pests or pathogens, though extensive field testing would be required to validate any practical applications. This research direction responds to the growing demand for more selective and environmentally friendly agricultural chemicals.

Quality control and analytical characterization of 2-(phenylsulfanyl)pyridine-3-carboxylic acid typically involve techniques like HPLC, mass spectrometry, and NMR spectroscopy. The compound's distinct spectral signatures, particularly in proton NMR (where the pyridine protons appear downfield), facilitate its identification in complex mixtures. These analytical methods are crucial for ensuring batch-to-batch consistency in research and potential commercial applications.

From a market perspective, the demand for 35620-72-5 remains niche but growing. Specialty chemical suppliers have reported increased inquiries from research institutions and pharmaceutical companies exploring its potential. The compound's current pricing reflects its status as a research chemical rather than a bulk commodity. However, should any of the ongoing investigations yield promising results, this market dynamic could shift significantly.

Environmental and safety considerations for 2-(phenylsulfanyl)pyridine-3-carboxylic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures should be observed, including the use of personal protective equipment when working with the compound in powder form. Disposal should comply with local regulations for organic compounds, particularly those containing sulfur and nitrogen heteroatoms.

The future research directions for CAS No. 35620-72-5 appear promising. Several patent applications have emerged in recent years covering derivatives of this core structure, indicating sustained industrial interest. Computational chemistry approaches are being employed to predict additional biological targets that might interact with this molecular framework. These developments align well with current trends in rational drug design and computational-aided molecular discovery.

For researchers working with 2-(phenylsulfanyl)pyridine-3-carboxylic acid, storage recommendations typically suggest keeping the compound in a cool, dry environment, protected from light. Its stability under various conditions is an area of ongoing study, with particular attention to how temperature and humidity might affect long-term storage. These practical considerations are important for maintaining the compound's integrity in research settings.

The synthesis of 35620-72-5 typically involves multi-step organic reactions, with published procedures available in the chemical literature. Recent methodological improvements have focused on increasing yields and reducing the environmental impact of the synthesis process. Green chemistry principles are being applied to develop more sustainable routes to this and related sulfur-containing pyridine carboxylic acids.

In conclusion, 2-(phenylsulfanyl)pyridine-3-carboxylic acid (CAS No. 35620-72-5) represents an interesting and potentially valuable chemical entity with applications spanning multiple scientific disciplines. Its unique structural features continue to inspire research across chemistry, pharmacology, and materials science. As investigation into this compound class progresses, we may see new and innovative applications emerge in the coming years.